![molecular formula C23H31P B1601661 vBRIDP CAS No. 384842-25-5](/img/structure/B1601661.png)
vBRIDP
Overview
Description
VBRIDP, also known as Dicyclohexyl (1-methyl-2,2-diphenylvinyl)phosphine or 2-(Dicyclohexylphosphino)-1,1-diphenyl-1-propene, is a ligand suitable for various coupling reactions such as Buchwald-Hartwig cross coupling, Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, Heck coupling, and Hiyama coupling .
Molecular Structure Analysis
The molecular formula of vBRIDP is C23H31P, and its molecular weight is 338.47 . The exact structure can be found in specialized chemical databases or literature.Chemical Reactions Analysis
VBRIDP is used as a ligand in various coupling reactions, including Buchwald-Hartwig cross coupling, Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, Heck coupling, and Hiyama coupling . The exact mechanisms of these reactions would depend on the specific reactants and conditions.Physical And Chemical Properties Analysis
VBRIDP is a solid substance . It should be stored under inert gas and in a cool place. It’s sensitive to air and moisture . More specific physical and chemical properties might be found in specialized chemical databases or literature.Scientific Research Applications
Preparation of Biphenyls
vBRIDP ligands are used as catalysts in the synthesis of biphenyl compounds, which are a class of compounds where two benzene rings are connected. These compounds have various applications in organic electronics and pharmaceuticals .
Amination of Aryl Bromides and Chlorides
These ligands facilitate the introduction of an amino group into aryl bromides and chlorides, which is a key step in the production of many pharmaceuticals and agrochemicals .
Miyaura-Suzuki Reaction
vBRIDP ligands are effective in palladium-catalyzed Miyaura-Suzuki cross-coupling reactions, which are widely used to form carbon-carbon bonds in the synthesis of complex organic molecules .
Buchwald-Hartwig Amination
This application involves the formation of carbon-nitrogen bonds using vBRIDP ligands. It’s a valuable reaction for constructing amines, which are central to many drugs and natural products .
Sonogashira Coupling
vBRIDP ligands are also used in Sonogashira coupling, a reaction that forms carbon-carbon bonds between an aryl or vinyl halide and an alkyne. This is important for synthesizing conjugated organic materials .
Heck Reaction
The Heck reaction is another carbon-carbon bond-forming process where vBRIDP ligands can be applied. It’s used in the production of fine chemicals and pharmaceutical intermediates .
Aryl Etherification
This process involves the formation of aryl ethers using vBRIDP ligands. Aryl ethers are found in various pharmaceuticals and are important in drug discovery .
Carbonylation Reactions
vBRIDP ligands assist in carbonylation reactions, which incorporate carbon monoxide into organic compounds. This is crucial for synthesizing acetic acid derivatives and other chemicals .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
ditert-butyl(1,1-diphenylprop-1-en-2-yl)phosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31P/c1-18(24(22(2,3)4)23(5,6)7)21(19-14-10-8-11-15-19)20-16-12-9-13-17-20/h8-17H,1-7H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYGZMOQFIMJEIT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C1=CC=CC=C1)C2=CC=CC=C2)P(C(C)(C)C)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00475779 | |
Record name | 1,1-Diphenyl-2-(di-tert-butylphosphino)propene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00475779 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,1-Diphenyl-2-(di-tert-butylphosphino)propene | |
CAS RN |
384842-25-5 | |
Record name | Bis(1,1-dimethylethyl)(1-methyl-2,2-diphenylethenyl)phosphine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=384842-25-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Diphenyl-2-(di-tert-butylphosphino)propene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00475779 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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